Cas no 1341454-15-6 (3-amino-N-methylbicyclo2.2.1heptane-2-carboxamide)

• Product Name: 3-amino-N-methylbicyclo2.2.1heptane-2-carboxamide
• CAS No: 1341454-15-6
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• MDL: MFCD20305836
• CID: 5617915
• PubChem ID: 64385860
• Update Time: 2025-06-15

3-amino-N-methylbicyclo2.2.1heptane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS013708562
• EN300-3015887
• 3-amino-N-methylbicyclo[2.2.1]heptane-2-carboxamide
• 1341454-15-6
• 3-amino-N-methylbicyclo2.2.1heptane-2-carboxamide

• MDL： MFCD20305836
• Inchi： 1S/C9H16N2O/c1-11-9(12)7-5-2-3-6(4-5)8(7)10/h5-8H,2-4,10H2,1H3,(H,11,12)
• InChI Key： IHAAZFZWJNDAPE-UHFFFAOYSA-N
• SMILES： O=C(C1C(C2CCC1C2)N)NC

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-N-methylbicyclo2.2.1heptane-2-carboxamide

Comprehensive Overview of 3-amino-N-methylbicyclo[2.2.1]heptane-2-carboxamide (CAS No. 1341454-15-6)

3-amino-N-methylbicyclo[2.2.1]heptane-2-carboxamide, with the CAS number 1341454-15-6, is a specialized bicyclic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique bicyclo[2.2.1]heptane scaffold, which is known for its structural rigidity and potential bioactivity. The presence of both amino and carboxamide functional groups makes it a versatile intermediate for drug discovery and medicinal chemistry applications. Researchers are particularly interested in its potential role in modulating neurological targets, given its structural similarity to other bioactive bicyclic compounds.

In recent years, the demand for novel small molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. 3-amino-N-methylbicyclo[2.2.1]heptane-2-carboxamide is often discussed in the context of central nervous system (CNS) drug development, a hot topic in 2024 due to the rising prevalence of neurodegenerative diseases. Its bicyclic framework is structurally analogous to certain neuromodulators, making it a candidate for further exploration in conditions like Parkinson's disease and epilepsy. This aligns with frequent search queries such as "new CNS drug candidates 2024" and "bicyclic compounds in neuroscience."

The synthesis of 3-amino-N-methylbicyclo[2.2.1]heptane-2-carboxamide typically involves multi-step organic reactions, including ring-closing metathesis and amide coupling. Its CAS registry number (1341454-15-6) ensures precise identification in chemical databases, a critical factor for researchers sourcing high-purity compounds. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing its purity and confirming its stereochemistry, which is crucial given the pharmacological importance of chiral centers in drug efficacy.

From an industrial perspective, this compound falls under the category of high-value fine chemicals, often procured by pharmaceutical companies for high-throughput screening libraries. Its molecular weight and logP value suggest favorable drug-like properties, a key consideration in early-stage drug design. Online searches for "bicyclic carboxamide derivatives" or "N-methylated bioactive compounds" frequently highlight its relevance, reflecting growing interest in structurally constrained molecules for targeted therapy.

Environmental and regulatory aspects of 3-amino-N-methylbicyclo[2.2.1]heptane-2-carboxamide are also noteworthy. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's stability under various pH conditions and thermal profiles are often studied to ensure compatibility with formulation processes. Such data is vital for researchers querying "stable bicyclic amines for drug formulation" or "thermal degradation of carboxamides."

In summary, 3-amino-N-methylbicyclo[2.2.1]heptane-2-carboxamide (CAS 1341454-15-6) represents a compelling case study in modern medicinal chemistry. Its structural uniqueness, combined with emerging applications in CNS therapeutics and drug discovery, positions it as a molecule of sustained scientific and commercial interest. As the pharmaceutical industry continues to explore underexplored chemical space, compounds like this will likely remain at the forefront of innovation.